20
20
Brand Name:
Vulcanchem
CAS No.:
131320-06-4
VCID:
VC0129520
InChI:
InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t13-,15+,16-,17?,18-,19-,20-,21+;/m0./s1
SMILES:
CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C)O.[Na+]
Molecular Formula:
C21H33NaO5S
Molecular Weight:
420.54
20
CAS No.: 131320-06-4
Cat. No.: VC0129520
Molecular Formula: C21H33NaO5S
Molecular Weight: 420.54
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131320-06-4 |
|---|---|
| Molecular Formula | C21H33NaO5S |
| Molecular Weight | 420.54 |
| IUPAC Name | sodium;[(3R,8S,9S,10R,13S,14S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t13-,15+,16-,17?,18-,19-,20-,21+;/m0./s1 |
| Standard InChI Key | JLKPXOMJAHGBHE-KRTOWHFASA-M |
| SMILES | CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C)O.[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator